molecular formula C18H11BrN4O2 B251014 N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide

Cat. No.: B251014
M. Wt: 395.2 g/mol
InChI Key: GEFMLZVTDYBHQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the benzoxazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide is not fully understood. However, it has been suggested that the compound exerts its biological activities through the inhibition of specific enzymes or signaling pathways. For example, the compound has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It has also been suggested that the compound may modulate the activity of certain ion channels or receptors in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. For example, the compound has been shown to induce apoptosis in cancer cells by activating specific signaling pathways. It has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. In addition, the compound has been studied for its potential neuroprotective effects, as it has been found to protect neurons from oxidative stress and other forms of cellular damage.

Advantages and Limitations for Lab Experiments

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has several advantages for lab experiments. The compound is readily available and can be synthesized in high purity and high yield. It has also been extensively studied, and its biological activities are well characterized. However, there are also some limitations to using this compound in lab experiments. For example, the compound may have off-target effects, which can complicate the interpretation of experimental results. In addition, the compound may have limited solubility in certain solvents, which can affect its bioavailability.

Future Directions

There are several future directions for the study of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide. One potential direction is the exploration of its potential therapeutic applications in various diseases. For example, the compound may have applications in the treatment of cancer, neurodegenerative disorders, and inflammatory diseases. Another direction is the development of more potent and selective analogs of the compound, which can be used to study its biological activities in more detail. Finally, the compound may have applications in the development of new diagnostic tools or imaging agents for various diseases.

Synthesis Methods

The synthesis of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide involves the reaction of 5-bromo-3-chloropyridine-2-carboxylic acid with 2-aminophenol in the presence of a base. The resulting intermediate is then reacted with 3-aminopyridine-2-carboxamide to yield the final product. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. The compound has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. It has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The compound has shown promising results in preclinical studies, and further research is needed to explore its potential therapeutic applications.

Properties

Molecular Formula

C18H11BrN4O2

Molecular Weight

395.2 g/mol

IUPAC Name

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide

InChI

InChI=1S/C18H11BrN4O2/c19-13-6-12(9-21-10-13)18-23-15-7-14(3-4-16(15)25-18)22-17(24)11-2-1-5-20-8-11/h1-10H,(H,22,24)

InChI Key

GEFMLZVTDYBHQB-UHFFFAOYSA-N

SMILES

C1=CC(=CN=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CN=C4)Br

Canonical SMILES

C1=CC(=CN=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CN=C4)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.